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Compound of Interest

Compound Name: 2,2'-Diiodobiphenyl

Cat. No.: B1330377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-diiodobiphenyl, a key building

block in organic synthesis, particularly in the development of novel pharmaceuticals and

materials. This document details its commercial availability from various suppliers, outlines its

key physicochemical properties, and provides illustrative synthetic pathways.

Commercial Availability and Suppliers
2,2'-Diiodobiphenyl is readily available from a range of chemical suppliers, catering to both

research and development as well as bulk manufacturing needs. The purity and quantity

offered can vary between suppliers, and pricing is subject to market fluctuations. Below is a

summary of prominent suppliers and their typical product specifications.

Supplier Product Number(s) Purity
Available
Quantities

Sigma-Aldrich S859818 Not specified 25 mg

TCI America D2745 >98.0% (GC) 1 g

Elex Biotech LLC - Not specified Not specified

Interomex - Not specified 1 g
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Note: Pricing is not included as it is subject to change. Please consult the suppliers directly for

current pricing information.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 2,2'-diiodobiphenyl is
essential for its safe handling, storage, and application in chemical reactions. The key

properties are summarized in the table below, with data primarily sourced from PubChem.[1]

Property Value

Molecular Formula C₁₂H₈I₂

Molecular Weight 406.00 g/mol [1]

CAS Number 2236-52-4[1]

Appearance White to off-white crystalline powder

Melting Point 108-112 °C

Boiling Point Not available

Solubility
Insoluble in water; soluble in organic solvents

like chloroform and dichloromethane.

IUPAC Name 1-iodo-2-(2-iodophenyl)benzene[1]

Synthetic Pathways
The synthesis of 2,2'-diiodobiphenyl can be achieved through several established organic

chemistry reactions. The two most common and relevant methods are the Ullmann coupling

and the Sandmeyer reaction.

Ullmann Coupling Reaction
The Ullmann reaction is a classic method for the formation of biaryl compounds through the

copper-catalyzed coupling of aryl halides.[2] In the context of 2,2'-diiodobiphenyl synthesis,

this would typically involve the homocoupling of 2-iodoaniline or a related ortho-iodinated

benzene derivative. A general workflow for this process is illustrated below.
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Ullmann Coupling for 2,2'-Diiodobiphenyl Synthesis
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Caption: General workflow for the Ullmann coupling reaction.

A related experimental procedure for the synthesis of 2,2'-dinitrobiphenyl from 1-iodo-2-

nitrobenzene provides a useful reference for the conditions that might be employed for the

synthesis of 2,2'-diiodobiphenyl.[3][4][5] The reaction is carried out by heating the aryl iodide

with copper powder at a high temperature.[3]

Sandmeyer Reaction
The Sandmeyer reaction provides a versatile method for the introduction of a variety of

functional groups, including iodine, onto an aromatic ring via a diazonium salt intermediate.[6]

To synthesize 2,2'-diiodobiphenyl using this method, one would start with 2,2'-

diaminobiphenyl. The diamine is first diazotized, and the resulting bis(diazonium) salt is then

treated with an iodide source, typically potassium iodide.
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Sandmeyer Reaction for 2,2'-Diiodobiphenyl Synthesis
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Caption: Step-wise workflow of the Sandmeyer reaction.

A general, one-pot method for the diazotization-iodination of aromatic amines has been

reported, which could be adapted for the synthesis of 2,2'-diiodobiphenyl from 2,2'-

diaminobiphenyl.[6] This procedure involves the use of a reusable polymeric diazotization

agent in the presence of p-toluenesulfonic acid at room temperature in water, followed by the

addition of potassium iodide.[6]

Safety and Handling
2,2'-Diiodobiphenyl is classified as a hazardous substance. According to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, it causes serious eye

irritation and is very toxic to aquatic life with long-lasting effects.[1]
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GHS Hazard Statements:

H319: Causes serious eye irritation.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For

detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to 2,2'-Diiodobiphenyl: Commercial
Availability, Synthesis, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330377#commercial-availability-and-suppliers-of-2-
2-diiodobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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